Cas no 62366-41-0 (Methanone, bis(1-propyl-1H-imidazol-2-yl)-)

Methanone, bis(1-propyl-1H-imidazol-2-yl)- structure
62366-41-0 structure
Product Name:Methanone, bis(1-propyl-1H-imidazol-2-yl)-
CAS No:62366-41-0
MF:C13H18N4O
MW:246.308222293854
CID:447816
PubChem ID:12325294
Update Time:2025-04-19

Methanone, bis(1-propyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis(1-propyl-1H-imidazol-2-yl)-
    • bis(1-propylimidazol-2-yl)methanone
    • Bis(1-propyl-1H-imidazol-2-yl)methanone
    • 62366-41-0
    • DTXSID40489416
    • Inchi: 1S/C13H18N4O/c1-3-7-16-9-5-14-12(16)11(18)13-15-6-10-17(13)8-4-2/h5-6,9-10H,3-4,7-8H2,1-2H3
    • InChI Key: RWCHWDQMNJGQAG-UHFFFAOYSA-N
    • SMILES: O=C(C1=NC=CN1CCC)C1=NC=CN1CCC

Computed Properties

  • Exact Mass: 246.14824
  • Monoisotopic Mass: 246.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.7Ų

Experimental Properties

  • PSA: 52.71
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